Cas no 2229613-59-4 (3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine)

• Product Name: 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine
• CAS No: 2229613-59-4
• MF: C₁₀H₁₀F₃NOS
• MW: 249.252711772919
• CID: 6536382
• PubChem ID: 165866961
• Update Time: 2025-05-21

3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine
• EN300-1962807
• 2229613-59-4
• 3-{3-[(trifluoromethyl)sulfanyl]phenoxy}azetidine

• Inchi： 1S/C10H10F3NOS/c11-10(12,13)16-9-3-1-2-7(4-9)15-8-5-14-6-8/h1-4,8,14H,5-6H2
• InChI Key： TWTBEOPSAKEHMD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)OC1CNC1

Computed Properties

• Exact Mass: 249.04351960g/mol
• Monoisotopic Mass: 249.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine

Introduction to 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine (CAS No: 2229613-59-4)

3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine, identified by its CAS number 2229613-59-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group and a phenoxy azetidine backbone suggests promising properties such as enhanced metabolic stability and improved binding affinity, which are critical factors in the design of novel therapeutic agents.

The trifluoromethyl group is a well-known pharmacophore in the pharmaceutical industry, often incorporated into molecules to improve their pharmacokinetic profiles. Its electron-withdrawing nature can enhance the binding affinity of a drug to its target receptor, while also contributing to lipophilicity and resistance to metabolic degradation. In the context of 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine, this group is likely to play a crucial role in determining the compound's overall biological activity.

The azetidine ring, another key structural feature of this compound, is a five-membered heterocyclic structure that is commonly found in bioactive molecules. Azetidine derivatives have been explored for their potential as antimicrobial, antiviral, and anti-inflammatory agents. The phenoxy moiety further extends the structural complexity of the molecule, providing additional sites for interaction with biological targets. This combination of structural elements makes 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been increasing interest in the development of novel compounds with enhanced efficacy and reduced side effects. The structural features of 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine align well with these goals. The trifluoromethyl group can improve the compound's metabolic stability, while the azetidine and phenoxy moieties provide opportunities for selective binding to biological targets. These properties make it an attractive candidate for further exploration in drug discovery.

The synthesis of 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group and the phenoxy azetidine backbone necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

The biological activity of 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine has been studied in various contexts. Initial studies suggest that it may exhibit potent activity against certain biological targets, making it a valuable scaffold for further derivatization and optimization. The compound's ability to interact with specific proteins or enzymes could lead to the development of new therapeutic agents with improved efficacy and selectivity.

In conclusion, 3-{3-(trifluoromethyl)sulfanylphenoxy}azetidine (CAS No: 2229613-59-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and an azetidine ring, make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.